Cas no 2034355-93-4 (1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea)

• Product Name: 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea
• CAS No: 2034355-93-4
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 5376530
• Update Time: 2025-05-20

1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-benzo[b]thien-2-yl-2-hydroxypropyl)-N'-(1-methylethyl)-
• 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea

• Inchi： 1S/C15H20N2O2S/c1-10(2)17-14(18)16-9-15(3,19)13-8-11-6-4-5-7-12(11)20-13/h4-8,10,19H,9H2,1-3H3,(H2,16,17,18)
• InChI Key： GQXWLWVPBCIFHP-UHFFFAOYSA-N
• SMILES： N(CC(C1SC2=CC=CC=C2C=1)(O)C)C(NC(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea

Professional Introduction to Compound with CAS No. 2034355-93-4 and Product Name: 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea

The compound with the CAS number 2034355-93-4 and the product name 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a benzothiophene moiety, which is well-known for its presence in various bioactive molecules, alongside a hydroxypropyl group that enhances solubility and bioavailability. The presence of a propan-2-yl substituent further modulates the pharmacokinetic properties of the compound, making it an intriguing candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of benzothiophene derivatives in the development of novel therapeutic agents. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea molecule positions it as a promising candidate for further exploration in these therapeutic areas. The hydroxyl group in the hydroxypropyl moiety plays a crucial role in stabilizing the molecule and enhancing its interactions with biological targets. This feature is particularly relevant in the design of drugs that require precise targeting and sustained activity.

In addition to its structural significance, the compound exhibits interesting pharmacological properties that warrant further investigation. Preliminary studies suggest that 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea may interact with various biological pathways, potentially leading to therapeutic effects across multiple disease states. The benzothiophene core is known to be a versatile scaffold that can be modified to achieve specific pharmacological outcomes. By incorporating functional groups such as hydroxyl and alkoxy substituents, researchers can fine-tune the properties of these compounds to optimize their efficacy and safety profiles.

The synthesis of 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the benzothiophene ring system, followed by functionalization at the 2-position with an appropriate substituent. The introduction of the hydroxypropyl group and the propan-2-yl moiety are critical steps that require precise control to avoid unwanted side reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve these transformations efficiently.

One of the most compelling aspects of this compound is its potential application in drug discovery. The structural features of 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea make it an attractive candidate for further development into a lead compound for new therapeutics. Researchers are particularly interested in exploring its interactions with enzymes and receptors involved in disease pathways. Computational modeling and high-throughput screening techniques are being utilized to identify potential binding sites and optimize the compound's pharmacological properties.

The role of benzothiophene derivatives in modern medicine cannot be overstated. These compounds have been successfully incorporated into several FDA-approved drugs, demonstrating their therapeutic potential. The unique combination of structural elements in 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea aligns it well with this trend, suggesting that it may also contribute to future medical advancements. As research continues to uncover new applications for these molecules, compounds like this one are poised to play a significant role in addressing unmet medical needs.

Future directions for research on 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea include evaluating its efficacy in preclinical models and exploring its potential as an intermediate for more complex drug molecules. The development of novel synthetic routes to improve yield and scalability will also be a key focus area. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, the compound with CAS number 2034355-93-4 and product name 1-[2-(1-benzothiophen-2-yliy)-hydroxypropylethylethylether]urea (propanal) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, combined with preliminary evidence of interesting pharmacological properties, make it an exciting candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute to the development of new treatments for various diseases.